N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-2-methylbenzamide
• InChI: InChI=1S/C21H24N2O3/c1-5-23-17-12-15(22-19(24)16-9-7-6-8-14(16)2)10-11-18(17)26-13-21(3,4)20(23)25/h6-12H,5,13H2,1-4H3,(H,22,24)
• InChI Key: UZDGWMFVLPMQDS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3C)OCC(C1=O)(C)C
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide is a useful research compound. Its molecular formula is C21H24N2O3 and its molecular weight is 352.434. The purity is usually 95%.
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Scientific Research Applications

Serotonin-3 (5-HT3) Receptor Antagonists

Studies on 4-amino-5-chloro-2-ethoxybenzamides led to the discovery of compounds with potent serotonin-3 (5-HT3) receptor antagonistic activity. The structure-activity relationship (SAR) analysis highlighted the influence of the aromatic nucleus on the inhibition of the von Bezold-Jarisch reflex in rats, with heteroaromatic rings showing varying degrees of activity. This suggests that alterations in the aromatic moiety of compounds like N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide could modulate their biological activity, potentially offering new avenues for developing therapeutic agents targeting serotonin receptors (H. Harada, et al., 1995).

Novel Heterocyclic Hybrids

The synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids demonstrates the versatility of combining different heterocycles to achieve compounds with potential applications in nonlinear optical (NLO) properties. This approach indicates that structurally complex compounds like N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide could be explored for their electronic and optical properties, contributing to materials science and molecular electronics (A. Almansour, et al., 2016).

Synthesis and Characterization of Polyimides

Research on the synthesis of new diamines and their polymerization with various dianhydrides to produce aromatic polyimides shows the potential for designing high-performance materials with excellent solubility and thermal stability. This suggests that compounds with complex aromatic and heterocyclic structures, such as N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide, could be precursors or components in the synthesis of advanced polymeric materials (M. Butt, et al., 2005).